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Compound of Interest

Compound Name: Decyl 3-mercaptopropionate

Cat. No.: B15177439 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the disposal of

Decyl 3-mercaptopropionate, a compound that, like other mercaptans, is characterized by a

strong, unpleasant odor and requires careful management.

Quantitative Data on Related Mercaptopropionates
While a specific Safety Data Sheet (SDS) for Decyl 3-mercaptopropionate (CAS 45180-55-0)

is not readily available, data from structurally similar compounds, such as Ethyl 3-

mercaptopropionate and 3-Mercaptopropionic acid, can provide valuable insights into its

hazard profile. The following table summarizes key quantitative data for these analogous

substances.
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Property
Ethyl 3-
mercaptopropionate

3-Mercaptopropionic acid

CAS Number 5466-06-8 107-96-0

Molecular Formula C5H10O2S C3H6O2S

Molecular Weight 134.2 g/mol 106.14 g/mol

Boiling Point 75 - 76 °C @ 10 mmHg[1] 110 - 111 °C @ 15 mmHg

Flash Point 72 °C (161.6 °F)[1] 93 °C (199.4 °F)

Specific Gravity 1.059[1] 1.218

Note: This data is for related compounds and should be used as a general guideline. Always

handle unknown chemicals with caution.

Procedural Guidance for Disposal
The proper disposal of Decyl 3-mercaptopropionate is a critical step in the laboratory

workflow. Adherence to institutional, local, state, and federal regulations is mandatory.

Immediate Safety Precautions and Spill Response
In the event of a spill, immediate action is necessary to contain the material and protect

laboratory personnel.

Experimental Protocol for Spill Neutralization:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure it is well-

ventilated. Use a chemical fume hood if the spill is contained within one.

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat. For large spills, respiratory protection may be

necessary.[2][3]

Containment: For liquid spills, use an inert absorbent material, such as vermiculite, sand, or

commercial sorbent pads, to contain the spill.[3]
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Collection: Carefully collect the absorbed material into a suitable, sealable container for

hazardous waste.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: The collected waste must be disposed of as hazardous chemical waste in

accordance with all applicable regulations.[2][3]

Step-by-Step Disposal Plan
Waste Identification and Classification: Decyl 3-mercaptopropionate waste should be

classified as hazardous chemical waste. It is crucial to never dispose of this chemical down

the drain, as it can be toxic to aquatic life.[1]

Containerization:

Use only compatible, properly labeled, and sealed containers for waste collection.[4][5]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name ("Decyl 3-mercaptopropionate"), and any associated hazard symbols (e.g., irritant,

environmental hazard).[4]

Segregation:

Store waste containers in a designated and well-ventilated satellite accumulation area.[4]

Segregate Decyl 3-mercaptopropionate waste from incompatible materials, particularly

strong oxidizing agents and strong bases, to prevent hazardous reactions.[2][6]

Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Ensure all required paperwork is completed for the waste manifest.

Disposal Decision-Making Workflow
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The following diagram illustrates the logical steps for the proper disposal of Decyl 3-
mercaptopropionate.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Decyl 3-mercaptopropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

